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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribromoacetonitrile (TBAN) is a disinfection byproduct (DBP) formed during water

chlorination when bromine is present. As a nitrogenous DBP, TBAN is of potential health

concern, necessitating accurate and reliable quantification in water sources. This application

note provides a detailed protocol for the quantification of tribromoacetonitrile in water

samples using a certified reference standard, following the principles of U.S. Environmental

Protection Agency (EPA) Method 551.1. The method utilizes gas chromatography with an

electron capture detector (GC-ECD) for sensitive and selective analysis.

Principle
This method involves the liquid-liquid extraction (LLE) of tribromoacetonitrile from a water

sample into an organic solvent, followed by analysis of the extract by gas chromatography with

an electron capture detector (GC-ECD). Quantification is achieved by comparing the peak area

of tribromoacetonitrile in the sample extract to a calibration curve generated from a certified

reference standard.
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Certified Reference Standard: Tribromoacetonitrile (CAS 75519-19-6), neat or in a certified

solution.[1] Suppliers of analytical standards include LGC Standards and Sigma-Aldrich.[1]

Solvents: Methyl tert-butyl ether (MTBE) or Pentane (pesticide grade or equivalent).

Reagents:

Reagent Water: Purified water free of interfering analytes.

Sodium Chloride (NaCl): Reagent grade, for salting out.

Sodium Sulfate (Na₂SO₄): Anhydrous, for drying extracts.

Ammonium Chloride (NH₄Cl): Reagent grade, as a dechlorinating agent.[2]

Glassware:

60 mL vials with PTFE-lined screw caps.

50 mL volumetric flasks.

Separatory funnels.

Autosampler vials with PTFE-lined septa.

Experimental Protocols
Preparation of Standard Solutions
4.1.1. Stock Standard Solution (e.g., 1000 µg/mL):

Allow the sealed ampule of the tribromoacetonitrile certified reference standard to

equilibrate to room temperature.

Accurately weigh a precise amount of the neat standard into a tared and sealed volumetric

flask.

Dilute to the mark with a suitable solvent (e.g., acetone or methyl tert-butyl ether).
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Calculate the exact concentration of the stock solution.

Store the stock solution at 4°C in the dark.

4.1.2. Working Standard Solutions:

Prepare a series of working standard solutions by diluting the stock standard solution with

the extraction solvent.

The concentration of the working standards should bracket the expected concentration range

of the samples.

Sample Collection and Preservation
Collect water samples in 60 mL glass vials containing a dechlorinating agent, such as

ammonium chloride.[2]

Fill the vials to overflowing, ensuring no headspace remains.

Store the samples at 4°C until extraction. The holding time for samples is 14 days.

Sample Preparation (Liquid-Liquid Extraction)
Measure 50 mL of the water sample into a separatory funnel.

Add a salting-out agent, such as sodium chloride, to increase the extraction efficiency.

Add 3 mL of methyl tert-butyl ether (or 5 mL of pentane) to the separatory funnel.

Shake the funnel vigorously for 2 minutes, with periodic venting.

Allow the layers to separate.

Drain the aqueous (lower) layer.

Collect the organic (upper) layer and dry it by passing it through a small column of

anhydrous sodium sulfate.

Transfer the dried extract to an autosampler vial for GC-ECD analysis.
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GC-ECD Analysis
4.4.1. Instrumentation:

Gas Chromatograph equipped with an Electron Capture Detector.

Capillary GC Column: A non-polar column such as a DB-5 (or equivalent 5% phenyl-

methylpolysiloxane) is suitable.

4.4.2. Typical GC-ECD Operating Conditions: These are example conditions and should be

optimized for the specific instrument and column used.

Parameter Value

Column
DB-5, 30 m x 0.25 mm ID, 0.25 µm film

thickness

Injector Temperature 200°C

Detector Temperature 300°C

Oven Program
Initial: 35°C, hold for 5 minRamp: 10°C/min to

150°CRamp: 20°C/min to 250°C, hold for 5 min

Carrier Gas Helium or Nitrogen at a constant flow rate

Injection Volume 1-2 µL

Calibration
Inject the prepared working standard solutions into the GC-ECD system.

Generate a calibration curve by plotting the peak area response against the concentration of

tribromoacetonitrile.

The calibration curve should have a correlation coefficient (r²) of ≥ 0.99.

Data Presentation
Quantitative Data Summary
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The following table summarizes typical performance data for the quantification of

tribromoacetonitrile using EPA Method 551.1. Actual values may vary depending on the

laboratory, instrumentation, and matrix.

Parameter Typical Value Reference

Method Detection Limit (MDL) 0.02 - 0.1 µg/L EPA Method 551.1

Practical Quantitation Limit

(PQL)
0.1 - 0.5 µg/L General laboratory practice

Retention Time (on DB-5

column)

Approx. 15-20 min (dependent

on conditions)
Varies with conditions

Linearity (r²) ≥ 0.99

Recovery 70 - 130%

Precision (%RSD) < 20%

Example Calibration Data
Standard Concentration (µg/L) Peak Area

0.1 5000

0.5 24500

1.0 51000

5.0 255000

10.0 505000

Quality Control
To ensure the reliability of the results, the following quality control measures should be

implemented:

Method Blank: An aliquot of reagent water carried through the entire analytical process to

check for contamination.
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Laboratory Control Spike (LCS): A reagent water sample spiked with a known concentration

of tribromoacetonitrile to assess method performance.

Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a sample are spiked with a

known concentration of tribromoacetonitrile to evaluate the effect of the sample matrix on

the analytical method.

Surrogate Standards: A compound of similar chemical properties to the analyte, added to

every sample, blank, and standard to monitor extraction efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b141521#quantification-of-
tribromoacetonitrile-using-reference-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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